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Compound of Interest

Compound Name: 3-Isopropoxybenzamide

Cat. No.: B269453

Get Quote

Executive Summary
3-Isopropoxybenzamide (CAS: 350989-53-6) is a lipophilic benzamide derivative utilized

primarily as a key intermediate in the synthesis of complex pharmaceutical agents, including

SERCA modulators and USP30 inhibitors.[1] Its physicochemical behavior is governed by the

interplay between the robust, hydrogen-bonding amide core and the lipophilic isopropoxy

substituent at the meta position.

This guide provides a comprehensive characterization framework, detailing the compound's

solubility limits, hydrolytic stability, and stress-testing protocols. It is designed to serve as a self-

validating reference for scientists establishing specifications for New Chemical Entities (NCEs)

or raw materials.

Physicochemical Characterization
Understanding the fundamental properties of 3-Isopropoxybenzamide is prerequisite to

designing robust solubility and stability experiments.
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IUPAC Name: 3-(Propan-2-yloxy)benzamide[1]

Molecular Formula:

Molecular Weight: 179.22 g/mol [1]

Physical State: White to off-white crystalline solid.

Melting Point: Typically 100°C – 120°C (Estimated based on 3-isopropoxybenzoic acid

precursor MP of 80°C and amide hydrogen bonding effects).

Key Descriptors
Property Value / Range Technical Insight

LogP (Octanol/Water) ~1.6 (Predicted)

The isopropoxy group

increases lipophilicity

compared to benzamide (LogP

0.64), reducing aqueous

solubility but enhancing

permeability.

pKa (Basic) ~ -1.5 (Amide O-protonation)

The molecule remains neutral

across the entire physiological

pH range (1.2 – 8.0).

pKa (Acidic) ~ 23 (Amide N-deprotonation)

Significant deprotonation

occurs only in super-basic non-

aqueous conditions (e.g.,

using NaH in THF).

H-Bond Donors/Acceptors 1 Donor / 2 Acceptors

The primary amide (-CONH2)

acts as both donor and

acceptor; the ether oxygen is a

weak acceptor.

Solubility Profile
The solubility of 3-Isopropoxybenzamide is "solubility-limited" in aqueous media but

"solvation-favored" in polar aprotic solvents.
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Aqueous Solubility & pH Dependence
Unlike ionizable amines or carboxylic acids, 3-Isopropoxybenzamide exhibits a pH-

independent solubility profile between pH 1 and 10. The lack of an ionizable center in this

range means its intrinsic solubility (

) is constant.

Predicted

: < 2 mg/mL (Low)

Mechanism: The hydrophobic benzene ring and isopropyl group disrupt the water lattice

structure, imposing a high entropic penalty on dissolution.

Organic Solvent Compatibility
For stock solution preparation, the following solvents are recommended based on "Like

Dissolves Like" principles and dielectric constants:

Solvent Solubility Potential Application

DMSO High (> 50 mg/mL)
Primary stock for biological

assays; cryopreservation.

Ethanol High (> 30 mg/mL)

Suitable for formulation

prototypes; co-solvent

systems.

Methanol High (> 30 mg/mL)
Analytical standard preparation

(HPLC diluent).

Acetonitrile Moderate-High
HPLC mobile phase

compatibility.

Visualization: Solubility Equilibrium
The following diagram illustrates the thermodynamic equilibrium and the factors impeding

aqueous dissolution.
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Caption: Thermodynamic equilibrium of 3-Isopropoxybenzamide. High lattice energy and

lipophilicity act as barriers to aqueous dissolution.

Stability Profile
The stability of 3-Isopropoxybenzamide is defined by the resilience of its amide bond and the

chemical inertness of the ether linkage.

Hydrolytic Stability
The primary degradation pathway is Amide Hydrolysis, converting the molecule into 3-

Isopropoxybenzoic acid and Ammonia.

Acidic Conditions (pH < 2): Slow hydrolysis may occur at elevated temperatures. The

carbonyl oxygen is protonated, making the carbon susceptible to nucleophilic attack by

water.

Neutral Conditions (pH 4-8): Highly stable. The activation energy for neutral hydrolysis is too

high for spontaneous degradation at room temperature.
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Basic Conditions (pH > 10): Susceptible to base-catalyzed hydrolysis. Hydroxide ions (

) directly attack the carbonyl carbon.

Oxidative & Photostability
Oxidation: The ether linkage is generally robust against autoxidation under ambient

conditions. However, benzylic positions (though absent here on the ether side) or the

aromatic ring can be susceptible under extreme stress.

Photolysis: Benzamides can absorb UV light. While the isopropoxy group is not a strong

chromophore for degradation, exposure to high-intensity UV (ICH Q1B conditions) may

induce minor radical formation or ring isomerization.

Visualization: Degradation Mechanism
The mechanism below details the acid/base hydrolysis pathways that researchers must monitor

during stress testing.
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Caption: Dual-pathway hydrolysis mechanism. The amide bond is the stability-limiting moiety

under extreme pH conditions.

Experimental Protocols
These protocols are designed to be "self-validating," meaning they include internal checks

(controls) to ensure data integrity.
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Protocol 1: Thermodynamic Solubility Determination
(Shake-Flask)
Objective: Determine the equilibrium solubility (

) in water and buffer systems.

Preparation:

Weigh excess solid (~10 mg) into a glass vial.

Add 1.0 mL of media (Water, pH 1.2, pH 7.4, pH 9.0).

Equilibration:

Agitate at 25°C ± 0.5°C for 24 hours (orbital shaker).

Validation Step: Check for presence of undissolved solid.[2] If clear, add more solid until

suspension persists.

Separation:

Centrifuge at 10,000 rpm for 10 mins or filter using a saturated filter (0.22 µm PVDF).

Note: Avoid nylon filters if non-specific binding is suspected.

Quantification:

Dilute supernatant with Methanol (1:10) to prevent precipitation.

Analyze via HPLC-UV (254 nm).

Calculate concentration against a standard curve prepared in Methanol.

Protocol 2: Forced Degradation (Stress Testing)
Objective: Identify degradation products and confirm stability-indicating analytical methods.
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Stress Condition Procedure Target Endpoint

Acid Hydrolysis 0.1 N HCl, 60°C, 24 hours
< 10% degradation (Proves

robustness)

Base Hydrolysis 0.1 N NaOH, 60°C, 4 hours Detect Benzoic Acid derivative

Oxidation 3% H2O2, RT, 24 hours Assess ether stability

Thermal Solid state, 80°C, 7 days Assess crystal stability

Visualization: Stability Testing Workflow
This workflow ensures comprehensive coverage of ICH Q1A requirements.
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Caption: Decision tree for forced degradation studies. Analysis must separate the parent peak

from the acid hydrolysis product.

Formulation & Handling Implications[2][4][5][6][7][8]
Excipient Compatibility: Avoid strong alkaline excipients (e.g., Sodium Carbonate) in solid

dosage forms to prevent micro-environmental hydrolysis over shelf-life.

Storage: Store in a cool, dry place. The compound is not hygroscopic, but protection from

light is recommended as a precaution for all benzamide derivatives.

Safety: Standard PPE is required. As an amide, potential irritation to eyes and skin should be

assumed.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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